Cas no 2866323-68-2 (4-(Difluoromethyl)-4-methoxypiperidine hydrochloride)

• Product Name: 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride
• CAS No: 2866323-68-2
• MF: C₇H₁₄ClF₂NO
• MW: 201.641968250275
• CID: 6251747
• PubChem ID: 165949883
• Update Time: 2025-10-28

4-(Difluoromethyl)-4-methoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-4-methoxypiperidine;hydrochloride
• 2866323-68-2
• EN300-39849514
• 4-(difluoromethyl)-4-methoxypiperidine hydrochloride
• 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride

• Inchi： 1S/C7H13F2NO.ClH/c1-11-7(6(8)9)2-4-10-5-3-7;/h6,10H,2-5H2,1H3;1H
• InChI Key： ZCFGNLACPITISO-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CCNCC1)OC)F

Computed Properties

• Exact Mass: 201.0731981g/mol
• Monoisotopic Mass: 201.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride

Comprehensive Overview of 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride (CAS No. 2866323-68-2)

4-(Difluoromethyl)-4-methoxypiperidine hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2866323-68-2, belongs to the piperidine derivative family, which is widely studied for its potential in drug development. The presence of both difluoromethyl and methoxy functional groups enhances its reactivity and makes it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in how fluorine substitution can influence the pharmacokinetics of drug candidates. This compound is often explored in the context of central nervous system (CNS) drug discovery, where its structural features may contribute to enhanced blood-brain barrier penetration.

The synthesis of 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and hydrochloride salt formation. Its purity and stability are critical for reproducible results in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These methods ensure that the material meets the stringent requirements of pharmaceutical-grade intermediates.

One of the trending topics in chemical research is the role of sustainable synthesis and green chemistry. Scientists are investigating eco-friendly approaches to produce 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride, such as catalytic methods or solvent-free reactions. This aligns with the broader industry shift toward reducing environmental impact while maintaining high yields and selectivity.

Another area of interest is the compound's potential in targeted drug delivery systems. With the rise of precision medicine, researchers are exploring how piperidine derivatives can be tailored to interact with specific biological targets. The difluoromethyl group in this compound may offer advantages in modulating enzyme inhibition or receptor binding, making it a candidate for innovative therapeutic agents.

From a commercial perspective, 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory compliance, and scale of production. Companies often provide custom synthesis services to meet the specific needs of research institutions and drug developers.

In summary, 4-(Difluoromethyl)-4-methoxypiperidine hydrochloride (CAS No. 2866323-68-2) represents a versatile and high-value compound in modern chemistry. Its applications span from drug discovery to material science, driven by the growing emphasis on fluorine chemistry and sustainable practices. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing scientific and medical breakthroughs.